5-tert-butyl 1-methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}pentanedioate

• Molecular Formula: C15H27NO6
• Molecular Weight: 317.38 g/mol
• IUPAC Name: 5-O-tert-butyl 1-O-methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanedioate
• InChI: InChI=1S/C15H27NO6/c1-14(2,3)21-11(17)9-8-10(12(18)20-7)16-13(19)22-15(4,5)6/h10H,8-9H2,1-7H3,(H,16,19)
• InChI Key: QJMOKJOSDZAYSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCC(C(=O)OC)NC(=O)OC(C)(C)C

Description

This compound is a chiral, protected amino acid derivative featuring a pentanedioate backbone with two ester groups (5-tert-butyl and 1-methyl) and a Boc (tert-butoxycarbonyl)-protected amino group at the (2S)-position. Its stereochemistry and protective groups make it valuable in peptide synthesis and pharmaceutical intermediates, where selective deprotection and stability under specific conditions are critical. The Boc group offers acid-labile protection, while the tert-butyl ester enhances solubility in organic solvents and resistance to hydrolysis under basic conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-tert-butyl 1-methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}pentanedioate typically involves the following steps:

Protection of the amino group: The amino group is protected using tert-butoxycarbonyl chloride (Boc-Cl) in the presence of a base such as triethylamine.

Formation of the ester: The protected amino acid is then esterified using tert-butyl alcohol and a coupling agent like dicyclohexylcarbodiimide (DCC) to form the tert-butyl ester.

Methylation: The final step involves the methylation of the compound using methyl iodide (CH3I) in the presence of a base like potassium carbonate (K2CO3).

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes to enhance efficiency and scalability. Flow microreactor systems can be employed to introduce the tert-butoxycarbonyl group into various organic compounds, making the process more sustainable and versatile .

Chemical Reactions Analysis

Types of Reactions

5-tert-butyl 1-methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}pentanedioate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4).

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions can occur, especially at the ester and amino groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles like sodium azide (NaN3) in polar aprotic solvents.

Major Products

Oxidation: Carboxylic acids and ketones.

Reduction: Alcohols and amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-tert-butyl 1-methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}pentanedioate has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a protecting group for amino acids.

Biology: Employed in the synthesis of peptides and proteins.

Medicine: Investigated for its potential use in drug development and as a prodrug.

Industry: Utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-tert-butyl 1-methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}pentanedioate involves its ability to act as a protecting group for amino acids, preventing unwanted reactions during peptide synthesis. The tert-butoxycarbonyl group can be selectively removed under acidic conditions, revealing the free amino group for further reactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is structurally compared to analogs with variations in protective groups, ester substituents, or core frameworks. Key comparisons are summarized below:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight	Protecting Group	Ester Groups	Purity	Key Properties	Source
Target Compound (Boc-protected)	C₁₅H₂₇NO₆*	329.4 g/mol†	Boc	5-tert-butyl, 1-methyl	>95%‡	Acid-labile Boc; stable tert-butyl ester
56877-41-9 (Cbz-protected analog)	C₁₈H₂₅NO₆	351.4 g/mol	Cbz (Benzyloxy)	5-tert-butyl, 1-methyl	>95%	Hydrogenolysis-labile Cbz; methyl ester
5{58} (Imidazole derivative)	Not Provided	—	Boc	tert-butyl, S-leucyl	—	Imidazole core; Boc and tert-butyl
5{59} (Benzyl-substituted analog)	Not Provided	—	None	Benzyl	—	Benzyl ester; no amino protection

* *Inferred from structural adjustment of Cbz analog in (replacing C₇H₇O with C₄H₉O).
† Calculated based on inferred formula.
‡ Purity data from Cbz analog in ; assumed comparable for Boc version.

Key Findings:

Protective Group Stability: The Boc group in the target compound is cleaved under mild acidic conditions (e.g., trifluoroacetic acid), enabling selective deprotection during synthesis. In contrast, the Cbz group in 56877-41-9 requires hydrogenolysis, which may limit compatibility with unsaturated or sulfur-containing moieties . Compounds like 5{58} (Boc-protected imidazole) share similar acid-labile protection but differ in core structure and ester groups .

Ester Group Reactivity: The tert-butyl ester in the target compound resists base-mediated hydrolysis, whereas the methyl ester is more labile under alkaline conditions. This duality allows orthogonal deprotection strategies. Benzyl esters (e.g., in 5{59}) are stable under acidic conditions but require hydrogenolysis, akin to Cbz .

Stereochemical Considerations: The (2S)-configuration of the target compound ensures enantioselectivity in chiral synthesis, a feature absent in non-chiral analogs like 5{59} .

Purity and Synthetic Utility :

• High purity (>95%) in both the target compound and its Cbz analog (56877-41-9) suggests robust synthetic protocols, though Boc derivatives may require stricter anhydrous conditions to prevent premature deprotection .

Research Implications

The Boc-protected compound offers advantages in stepwise peptide synthesis due to its orthogonal protection strategy. However, its Cbz analog (56877-41-9) may be preferred in hydrogenation-compatible systems. Imidazole derivatives like 5{58} highlight the versatility of Boc protection in heterocyclic frameworks but lack the diester functionality critical for carboxylate activation.

Q & A

Basic Research Questions

Q. How can researchers design a synthetic route for 5-tert-butyl 1-methyl (2S)-2-{[(tert-butoxy)carbonyl]amino}pentanedioate?

• Methodology : Begin with Boc (tert-butoxycarbonyl) protection of the amino group to prevent unwanted side reactions. Use coupling agents like HATU/DIEA for amide bond formation, as demonstrated in peptide-like syntheses (e.g., tert-butyl carbamate derivatives in ). Optimize reaction conditions (solvent, temperature) based on steric hindrance from tert-butyl groups. Purify intermediates via reverse-phase flash chromatography (RP-FC) to isolate enantiomerically pure products .

Q. What analytical techniques confirm the structure and purity of this compound?

• Methodology :

• 1H/13C NMR : Assign chemical shifts to verify stereochemistry (e.g., (2S)-configuration) and tert-butyl group integration .
• HPLC : Assess purity (>95%) using gradients tailored for polar, Boc-protected compounds .
• Mass Spectrometry (ESI-MS) : Confirm molecular weight (e.g., [M+H]+ peak matching theoretical mass) .